![molecular formula C16H27NO5 B3043772 Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate CAS No. 916791-39-4](/img/structure/B3043772.png)
Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate
Overview
Description
Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate (CAS# 916791-39-4) is a useful research chemical . It is also known as tert-butyl 4-(4-ethoxy-2,4-dioxobutyl)piperidine-1-carboxylate .
Synthesis Analysis
1-Boc-4-piperidone, a pharma building block, may be used in the synthesis of Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate . It is also used in the synthesis of spirorifamycins containing a piperidine ring structure .Molecular Structure Analysis
The molecular weight of Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate is 313.39 g/mol and its molecular formula is C16H27NO5 . The Canonical SMILES isCCOC(=O)CC(=O)CC1CCN(CC1)C(=O)OC(C)(C)C
. Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate include a molecular weight of 313.39, a molecular formula of C16H27NO5, and a Canonical SMILES ofCCOC(=O)CC(=O)CC1CCN(CC1)C(=O)OC(C)(C)C
.
Scientific Research Applications
- Researchers have investigated indole derivatives (to which our compound belongs) for their antiviral potential . Specifically, 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives demonstrated inhibitory activity against influenza A virus. Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited promising results .
- Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives displayed antiviral activity against Coxsackie B4 virus .
- The compound’s structure suggests potential antibacterial and antifungal effects. Although moderate, its activity against microorganisms has been observed .
- Indole derivatives have shown anticancer properties . Our compound’s unique structure warrants exploration in this context.
- By incorporating this scaffold, scientists may discover new drug candidates with diverse biological activities .
Antiviral Activity
Antibacterial and Antifungal Properties
Cancer Therapy
Drug Discovery
Crystallography and Structural Studies
properties
IUPAC Name |
tert-butyl 4-(4-ethoxy-2,4-dioxobutyl)piperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO5/c1-5-21-14(19)11-13(18)10-12-6-8-17(9-7-12)15(20)22-16(2,3)4/h12H,5-11H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDIFHIYGJWKGHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CC1CCN(CC1)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601165700 | |
Record name | Ethyl 1-[(1,1-dimethylethoxy)carbonyl]-β-oxo-4-piperidinebutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-Oxo-4-(1-Boc-4-piperidyl)butyrate | |
CAS RN |
916791-39-4 | |
Record name | Ethyl 1-[(1,1-dimethylethoxy)carbonyl]-β-oxo-4-piperidinebutanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=916791-39-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-[(1,1-dimethylethoxy)carbonyl]-β-oxo-4-piperidinebutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601165700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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